Cas no 223797-03-3 (Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-)

• Product Name: Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-
• CAS No: 223797-03-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 244647
• PubChem ID: 22478590
• Update Time: 2025-04-19

Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-
• 1-(3-Aminophenyl)-homopiperazine
• 3-(1,4-Diazepan-1-yl)aniline
• 3-[1,4]Diazepan-1-yl-phenylamine
• AG-E-63556
• CTK4E9346
• D67179
• SureCN116919
• SCHEMBL116919
• AKOS006331269
• 223797-03-3
• DTXSID20625996

• Inchi： 1S/C11H17N3/c12-10-3-1-4-11(9-10)14-7-2-5-13-6-8-14/h1,3-4,9,13H,2,5-8,12H2
• InChI Key： RAOIDXGYKMOZET-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)N)CCNCCC1

Computed Properties

• Exact Mass: 191.14241
• Monoisotopic Mass: 191.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.076
• Boiling Point: 388.3°Cat760mmHg
• Flash Point: 188.7°C
• Refractive Index: 1.574
• PSA: 41.29